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Compound of Interest

Compound Name: Protoaescigenin

Cat. No.: B8773068

For Researchers, Scientists, and Drug Development Professionals

Protoaescigenin is a triterpenoid sapogenin that forms the aglycone backbone of a complex
mixture of saponins known as escins. These compounds are primarily isolated from the seeds
of the horse chestnut tree (Aesculus hippocastanum) and are of significant pharmaceutical
interest due to their anti-inflammatory, vasoprotective, and antioxidant properties. This
document provides an in-depth overview of the physical and chemical properties of
protoaescigenin, detailed experimental protocols for its characterization, and a summary of its
biological activities.

Core Physical and Chemical Properties

The fundamental physicochemical characteristics of protoaescigenin are summarized below.
This data is crucial for its identification, purification, and formulation in research and
development settings.
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Property

Value

Reference

Molecular Formula

C30H5006

[1]2]

Molecular Weight

506.7 g/mol

[2]

Exact Mass

506.360739 g/mol

[2]

IUPAC Name

(2S,3S,4S,4aR,6aR,6bS,8aS,1
1S,12aR,14bS)-2,3,4,8a,11-
pentahydroxy-4,6a,6b,11,14b-
pentamethyl-10-methylidene-
2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,
11,12,12a,14,14a,14b-
icosahydropicene-2-

carbaldehyde

Inferred from structure

InChl

InChl=1S/C30H5006/c1-
25(2)13-18-17-7-8-20-26(3)11-
10-21(33)27(4,15-31)19(26)9-
12-28(20,5)29(17,6)14-
22(34)30(18,16-
32)24(36)23(25)35/h7,18-
24,31-36H,8-16H2,1-
6H3/t18-,19?,20?,21?,22- 23-,
24-,26?,27?,28?,29+,30-/m1/s
1

[2]

InChlKey

VKILHZZPVLQJIKG-
JGNDMJPCSA-N

[2]

Synonyms

Protoescigenin, 3-beta,16-
alpha,21-beta,22-alpha,24,28-

hexahydroxy-olean-12-ene

[2]

Experimental Protocols: Isolation, Purification, and

Characterization
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The characterization of protoaescigenin involves a multi-step process beginning with its
liberation from the parent saponin mixture, followed by purification and subsequent analysis
using various spectroscopic and chromatographic techniques.

Isolation and Purification

Protoaescigenin is not typically found in its free form in nature but is derived from the
hydrolysis of escins. The general workflow for its preparation is outlined below.
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Source Material

Horse Chestnut Seeds
(Aesculus hippocastanum)

Extraction & Hydrolysis

Extraction with
Aqueous Alcohol

:

Two-Step Hydrolysis of Escin
(Acidic then Basic Conditions)

:

Crude Sapogenin Mixture

Purification

Enrichment Process

:

Isolation of Solid Mixture

:

Purification (e.g., Crystallization)

High-Purity Protoaescigenin
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Purified Protoaescigenin

HPLC Mass Spectrometry (MS) NMR Spectroscopy

Molecular Weight &
Formula Confirmation

Purity & Quantification Structural Elucidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protoaescigenin: A Comprehensive Technical Guide to
its Physical, Chemical, and Biological Characteristics]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8773068#protoaescigenin-physical-and-
chemical-properties-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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